Cas no 59231-42-4 (DEA-Linoleate)

DEA-Linoleate structure
DEA-Linoleate structure
Product Name:DEA-Linoleate
CAS No:59231-42-4
MF:C22H43NO4
MW:385.581127405167
CID:372273
PubChem ID:6441885
Update Time:2025-04-19

DEA-Linoleate Chemical and Physical Properties

Names and Identifiers

    • DEA-Linoleate
    • 2-(2-hydroxyethylamino)ethanol,(9Z,12Z)-octadeca-9,12-dienoic acid
    • (9Z,12Z)-octadeca-9,12-dienoic acid - 2,2'-iminodiethanol (1:1)
    • (9Z,12Z)-Octadeca-9,12-dienoic acid, compound with 2,2'-iminodiethanol (1:1)
    • 9,12-Octadecadienoic acid (9Z,12Z)-, compd. with 2,2'-iminobis(ethanol) (1:1)
    • 9,12-Octadecadienoic acid, compd. with 2,2'-iminobis(ethanol)(1:1)
    • Diethanolamine linoleate
    • Diethanolammonium linoleate
    • Linoleic acid, diethanolamine salt
    • ETHANOL, 2,2'-IMINOBIS-, (9Z,12Z)-9,12-OCTADECADIENOATE (SALT)
    • 59231-42-4
    • UNII-6BPC602F27
    • EINECS 261-676-2
    • Q27264454
    • ETHANOL, 2,2'-IMINOBIS-, (Z,Z)-9,12-OCTADECADIENOATE (SALT)
    • AEC DEA-LINOLEATE
    • 6BPC602F27
    • SCHEMBL9014381
    • DEA-LINOLEATE [INCI]
    • DTXSID401021392
    • Inchi: 1S/C18H32O2.C4H11NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;6-3-1-5-2-4-7/h6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20);5-7H,1-4H2/b7-6-,10-9-;
    • InChI Key: NDCLVTJDWUOUEE-NBTZWHCOSA-N
    • SMILES: OC(CCCCCCC/C=C\C/C=C\CCCCC)=O.OCCNCCO

Computed Properties

  • Exact Mass: 385.31939
  • Monoisotopic Mass: 385.319209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 18
  • Complexity: 296
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.8

Experimental Properties

  • Boiling Point: 360.6°C at 760 mmHg
  • Flash Point: 273°C
  • PSA: 89.79
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